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Cat. No.: B090873 Get Quote

An In-depth Technical Guide to N,N-Bis(3-aminopropyl)methylamine as a Polyamine Building
Block

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Bis(3-aminopropyl)methylamine, a branched polyamine, is a versatile building block in

modern chemical synthesis.[1] Its unique structure, featuring two primary amine groups and a

central tertiary amine, provides a trifunctional scaffold that is instrumental in constructing

complex molecular architectures. This guide offers an in-depth exploration of its properties,

synthesis, and diverse applications, with a particular focus on its role in drug development and

advanced materials science. The insights provided herein are intended to empower

researchers and professionals to harness the full potential of this remarkable molecule.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N,N-Bis(3-
aminopropyl)methylamine is fundamental to its effective application in research and

development. These properties dictate its reactivity, solubility, and handling requirements.
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Property Value Reference

CAS Number 105-83-9 [2]

Molecular Formula C7H19N3 [2]

Molecular Weight 145.25 g/mol [2]

Appearance Clear Liquid [3][4]

Boiling Point 110-112 °C/6 mmHg [2][5]

Density 0.901 g/mL at 25 °C [2][5]

Refractive Index n20/D 1.4725 [2][5]

Melting Point -30 to -28 °C [2]

Solubility Completely miscible in water [6]

SMILES CN(CCCN)CCCN

Synthesis Strategies
The synthesis of N,N-Bis(3-aminopropyl)methylamine can be achieved through several

established methodologies in organic chemistry. The choice of a particular synthetic route often

depends on the desired scale, purity requirements, and available starting materials.

Common Synthetic Approaches:
Alkylation of Amines: This is a fundamental method for constructing the N,N-Bis(3-
aminopropyl)methylamine molecule and involves the formation of new carbon-nitrogen

bonds at a precursor amine.[7] A typical protocol might involve the reaction of a substrate

with a good leaving group, such as 3-chloropropylmethylamine, with ammonia.[7] In this

nucleophilic substitution, ammonia displaces the chloride to form one of the aminopropyl

arms.[7]

Reductive Amination: This powerful technique for forming C-N bonds involves the reaction of

a carbonyl compound with an amine to create an imine or aminal intermediate, which is then

reduced to the final tertiary amine.[7] For the synthesis of N,N-Bis(3-
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aminopropyl)methylamine, this could involve reacting N-methyl-1,3-propanediamine with

formaldehyde, followed by a reduction step.[7]

Applications as a Polyamine Building Block
The trifunctional nature of N,N-Bis(3-aminopropyl)methylamine makes it a highly valuable

and versatile building block in a multitude of applications, from the synthesis of potential

therapeutics to the development of advanced polymers.

Drug Discovery and Development
Polyamines are crucial for cell growth and proliferation, and their concentrations are often

elevated in cancer cells.[8][9] This has led to the development of synthetic polyamine analogs

as potential antiproliferative agents.[8] N,N-Bis(3-aminopropyl)methylamine serves as a key

scaffold for creating these analogs.[5]

Synthesis of Bioactive Molecules: It is utilized in the synthesis of various bioactive

molecules, including potential anticancer drugs.[5] For instance, it has been used to

synthesize new bischromone derivatives and polyamine derivatives containing dimeric

quinolone, cinnoline, and phthalimide moieties.[5]

Antimicrobial and Antibiofilm Agents: The synthesis of branched polyamines is a strategy to

increase the net positive charge of molecules, which can enhance their antimicrobial activity,

particularly against Gram-negative bacteria.[10][11] A highly charged branched polyamine

has demonstrated antibiofilm activity.[10][11]

Drug Delivery Systems: The amphiphilic properties of certain fatty amine derivatives, which

can be synthesized from building blocks like N,N-Bis(3-aminopropyl)methylamine, make

them suitable for drug delivery applications.[12] They can form micelles or liposomes to

encapsulate hydrophobic drugs, thereby improving their solubility and bioavailability.[12]

Polymer Chemistry and Materials Science
In polymer chemistry, N,N-Bis(3-aminopropyl)methylamine is a valuable component for

creating polymers with specific, desirable properties. Its structure, with two primary and one

tertiary amine, allows it to act as an effective chain extender and cross-linking agent.[7]
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Epoxy Resins: A primary industrial application is as a curing agent or hardener for epoxy

resins.[7][13] The active hydrogens on the primary amines react with the epoxy groups to

form a crosslinked, robust polymer network.[14] This is crucial for applications in coatings

and adhesives.[15]

Polyurethanes and Polyamides: It is used as a building block in the production of

polyamides, polyureas, and polyurethane-modified systems.[13] These polymers find use in

a wide array of applications, including elastomers, adhesives, and engineering plastics,

where flexibility and chemical resistance are important.

Dendrimers and Hyperbranched Polymers: Its trifunctional nature makes it an ideal

candidate for the development of hyperbranched polymers and dendrimers, where controlled

molecular architecture is key.

Coordination Chemistry and Chelation
The three nitrogen atoms in N,N-Bis(3-aminopropyl)methylamine—two primary and one

tertiary—act as donor atoms, allowing the molecule to function as a tridentate N₃ ligand.[7] This

enables it to bind to a metal center at three points, forming stable chelate rings.[7]

Metal Complex Formation: It forms stable complexes with a variety of metal ions.[7] The

resulting coordination geometry depends on the metal ion and other ligands present. For

example, with nickel(II), it can form a meridional coordination mode, while with zinc(II), a

distorted trigonal bipyramidal geometry is observed.[7]

Applications of Metal Complexes: These metal complexes have potential applications in

catalysis for organic synthesis, as well as in medicine and sensor technology.[7][16] The

biological activity of metal complexes is often enhanced compared to the free ligand.[17]

Experimental Protocols
General Protocol for the Synthesis of a Schiff Base
Ligand and its Metal Complexes
This protocol provides a general framework for the synthesis of a Schiff base ligand, which can

be derived from N,N-Bis(3-aminopropyl)methylamine, and its subsequent complexation with

a metal ion.
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Synthesis of the Schiff Base Ligand:

Dissolve the aldehyde or ketone starting material in a suitable solvent such as ethanol.

Add an equimolar amount of N,N-Bis(3-aminopropyl)methylamine to the solution.

Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer

chromatography (TLC).[16]

Upon completion, cool the reaction mixture to allow the Schiff base product to crystallize.

Filter the product, wash with a cold solvent, and dry under vacuum.[18]

Synthesis of Metal Complexes:

Prepare a solution of the Schiff base ligand in a suitable solvent (e.g., ethanol).

In a separate flask, dissolve the metal salt (e.g., chloride or nitrate salt) in the same

solvent.

Add the metal salt solution to the ligand solution, typically in a 1:2 metal-to-ligand molar

ratio.[16]

Add a few drops of a base, such as ammonia, to the mixture.[16]

Reflux the resulting mixture for several hours, again monitoring by TLC.[16]

After cooling, the metal complex will precipitate. Filter the solid, wash, and dry thoroughly.

[16]

Protocol for Amine Alkylation
This protocol outlines a general procedure for the N-alkylation of an amine, a key reaction in

modifying polyamine structures.

Reaction Setup:

In a pressure bomb or a suitable reaction vessel, combine the amine (e.g., a derivative of

N,N-Bis(3-aminopropyl)methylamine) with a slight excess of the alkylating agent (e.g.,
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methyl iodide).[19]

Reaction Conditions:

Heat the mixture at a specific temperature (e.g., 100°C) for an extended period (e.g., 24

hours).[19]

Work-up:

After cooling the reaction vessel, pour the contents into water.[19]

Heat the aqueous mixture to hydrolyze any remaining intermediates.[19]

Extract the aqueous layer with an organic solvent like ether to remove byproducts.[19]

Isolation of the Product:

The desired alkylated amine, often as a salt, will remain in the aqueous layer. It can be

liberated by adding a strong base (e.g., sodium hydroxide) and then isolated by distillation

or extraction.[19]

Safety and Handling
N,N-Bis(3-aminopropyl)methylamine is a corrosive substance that can cause severe skin

burns and eye damage.[3][20] It is also toxic if swallowed or inhaled.[3] Therefore, strict safety

precautions must be observed during its handling and use.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with a face shield, and protective clothing.[21][22]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of vapors.[3][21]

Handling: Avoid contact with skin, eyes, and clothing.[22] Wash hands thoroughly after

handling.[3] Do not eat, drink, or smoke in the work area.[21]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as acids and oxidizing agents.[20][21][23] The container

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

http://orgsyn.org/demo.aspx?prep=CV5P0758
http://orgsyn.org/demo.aspx?prep=CV5P0758
http://orgsyn.org/demo.aspx?prep=CV5P0758
http://orgsyn.org/demo.aspx?prep=CV5P0758
http://orgsyn.org/demo.aspx?prep=CV5P0758
http://orgsyn.org/demo.aspx?prep=CV5P0758
https://www.benchchem.com/product/b090873?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/M1241_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC402280050&productDescription=N%2CN+-BIS%283-AMINOPROPYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M1241_AGHS.pdf
https://www.chemicalbook.com/msds/n-n-bis-3-aminopropyl-ethylenediamine.pdf
https://www.biosynth.com/Files/MSDS/FA/76/MSDS_FA76100_5000_EN.pdf
https://www.spectrumchemical.com/media/sds/M1241_AGHS.pdf
https://www.chemicalbook.com/msds/n-n-bis-3-aminopropyl-ethylenediamine.pdf
https://www.biosynth.com/Files/MSDS/FA/76/MSDS_FA76100_5000_EN.pdf
https://www.spectrumchemical.com/media/sds/M1241_AGHS.pdf
https://www.chemicalbook.com/msds/n-n-bis-3-aminopropyl-ethylenediamine.pdf
https://www.fishersci.com/store/msds?partNumber=AC402280050&productDescription=N%2CN+-BIS%283-AMINOPROPYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-bis-3-aminopropyl-ethylenediamine.pdf
https://www.hanepoxy.net/nn-bis3-aminopropyl-ethylenediamine-n4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


should be stored locked up.[3]

Spills and Disposal: In case of a spill, evacuate the area and ensure adequate ventilation.

Absorb the spill with an inert material and dispose of it as hazardous waste according to

local regulations.[21]

Visualizations
The Versatility of N,N-Bis(3-aminopropyl)methylamine
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Caption: Versatile applications of N,N-Bis(3-aminopropyl)methylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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